![molecular formula C27H29N3O6S B1229031 2-[[(3,5-Dimethylphenyl)-oxomethyl]amino]acetic acid [2-[4-(2-naphthalenylsulfonyl)-1-piperazinyl]-2-oxoethyl] ester](/img/structure/B1229031.png)
2-[[(3,5-Dimethylphenyl)-oxomethyl]amino]acetic acid [2-[4-(2-naphthalenylsulfonyl)-1-piperazinyl]-2-oxoethyl] ester
Overview
Description
2-[[(3,5-dimethylphenyl)-oxomethyl]amino]acetic acid [2-[4-(2-naphthalenylsulfonyl)-1-piperazinyl]-2-oxoethyl] ester is a depsipeptide.
Scientific Research Applications
Synthesis and Chemical Properties
- Cyanoacetamide in Heterocyclic Chemistry : Research explored the synthesis of various compounds using cyanoacetamide, which included the transformation of a compound similar to 2-[[(3,5-Dimethylphenyl)-oxomethyl]amino]acetic acid into various derivatives. This study highlights the utility of such compounds in creating new heterocyclic structures, useful in medicinal chemistry (Bialy & Gouda, 2011).
- Synthesis of Aspartate Transcarbamoylase Inhibitors : A study focused on synthesizing N-substituted diethyl aspartates and related esters, similar to the compound , as potential inhibitors of aspartate transcarbamoylase. This enzyme plays a crucial role in the synthesis of pyrimidine nucleotides, making such compounds relevant in biochemical research (Dutta & Foye, 1990).
Biological and Pharmacological Applications
- Effects on Ethylene Formation in Plants : Research on derivatives of aminooxyacetic acid, a compound structurally related to the one , showed that these compounds could inhibit ethylene evolution in oilseed rape and barley leaves, and delay senescence in cut carnation flowers. This indicates potential applications in agriculture and plant biology (Kirchner, Schmidt, Jung, & Rademacher, 1993).
- Synthesis of Antimicrobial Agents : A study focused on creating phthalazinone derivatives, similar in structure to the compound , revealed that many of these compounds exhibited significant antibacterial activities. This suggests potential applications in developing new antimicrobial agents (Fatehia & Mohamed, 2010).
properties
Product Name |
2-[[(3,5-Dimethylphenyl)-oxomethyl]amino]acetic acid [2-[4-(2-naphthalenylsulfonyl)-1-piperazinyl]-2-oxoethyl] ester |
|---|---|
Molecular Formula |
C27H29N3O6S |
Molecular Weight |
523.6 g/mol |
IUPAC Name |
[2-(4-naphthalen-2-ylsulfonylpiperazin-1-yl)-2-oxoethyl] 2-[(3,5-dimethylbenzoyl)amino]acetate |
InChI |
InChI=1S/C27H29N3O6S/c1-19-13-20(2)15-23(14-19)27(33)28-17-26(32)36-18-25(31)29-9-11-30(12-10-29)37(34,35)24-8-7-21-5-3-4-6-22(21)16-24/h3-8,13-16H,9-12,17-18H2,1-2H3,(H,28,33) |
InChI Key |
NWXUUVZWNJIURR-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC(=CC(=C1)C(=O)NCC(=O)OCC(=O)N2CCN(CC2)S(=O)(=O)C3=CC4=CC=CC=C4C=C3)C |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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